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Compound of Interest

Compound Name: Diethyl phosphoramidate

Cat. No.: B092971

Diethyl Phosphoramidate: A Technical Guide
CAS Number: 1068-21-9

This technical guide provides a comprehensive overview of diethyl phosphoramidate, a
versatile organophosphorus compound with applications in organic synthesis and as a

biological tool. This document is intended for researchers, scientists, and drug development
professionals, offering in-depth information on its properties, synthesis, and key applications.

Chemical and Physical Properties

Diethyl phosphoramidate is a white to light-yellow solid at room temperature.[1] It is
characterized by the presence of a phosphoramidate functional group, where a phosphorus
atom is bonded to two ethoxy groups, a doubly bonded oxygen, and an amino group.

Table 1: Physicochemical Properties of Diethyl Phosphoramidate
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Property Value Reference
CAS Number 1068-21-9 [112][3114]
Molecular Formula CsH12NOsP [1][2][3]14]
Linear Formula H2NP(O)(OCzHs)2 [3]
Molecular Weight 153.12 g/mol [1112113114]
White to light yellow to light
Appearance i [11[5]
orange solid/crystal
Melting Point 51-53 °C [1112][3]
Boiling Point 140 °C at 3 mmHg [1112][3]
Density 1.133 + 0.06 g/cm? (Predicted) [2]
Soluble in organic solvents like
Solubility dichloromethane and ether; [5]
limited solubility in water.
Flash Point > 230 °F (> 110 °C) [2]

Safety Information

Diethyl phosphoramidate is classified as a hazardous substance and should be handled with

appropriate safety precautions in a laboratory setting.

Table 2: GHS Hazard and Precautionary Statements for Diethyl Phosphoramidate
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Category Code

Statement Reference

Hazard Statements H315

Causes skin irritation [1][6]

Causes serious eye

H319 o [1][6]
irritation
May cause respirato
H335 o Y ey
irritation
] Avoid breathing
Precautionary )
P261 dust/fume/gas/mistiva  [1][6]
Statements
pors/spray
Wash skin thoroughly
P264 ] [1][6]
after handling
Use only outdoors or
p271 in a well-ventilated [1][6]
area
Wear protective
gloves/protective
P280 clothing/eye [1][6]
protection/face
protection
IF ON SKIN: Wash
P302 + P352 with plenty of soap [1][6]

and water

IF IN EYES: Rinse
cautiously with water
for several minutes.
P305 + P351 + P338 Remove contact
lenses, if present and
easy to do. Continue

rinsing

[1](6]

Synthesis of Diethyl Phosphoramidate
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A common method for the synthesis of phosphoramidates is the copper-catalyzed aerobic
oxidative coupling of amines and H-phosphonates. The following is a general protocol that can
be adapted for the synthesis of diethyl phosphoramidate.

Experimental Protocol: Copper-Catalyzed Synthesis

Materials:

Diethyl phosphite

e Ammonia (or an ammonia source like ammonium chloride)
o Copper(l) iodide (Cul)

o Acetonitrile (MeCN)

e Chloroform (CHCIs)

e 2M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs) solution

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography

Ethyl acetate and hexanes for elution
Procedure:

e To a stirring suspension of Cul (0.20 mmol) in MeCN (2 mL), add diethyl phosphite (1.00
mmol) and the amine source (2.00 mmol).

e Stir the mixture at 55 °C for 4-18 hours.
o Cool the reaction to room temperature and dilute with CHCIs (50 mL).

e Wash the organic layer with 2M HCI (30 mL) and then with saturated NaHCOs (30 mL).
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¢ Dry the organic layer over anhydrous NazSOa.
+ Remove the solvent under reduced pressure to obtain the crude product.

» Purify the crude product by silica gel column chromatography using a gradient of ethyl
acetate in hexanes.

Diethyl Phosphite

- ——»{ Reaction Vessel

Silica Gel Chromatograph

Crude Product Diethyl Phosphoramidate

Reactants

Aldehyde/Ketone
Kabachnik-Fields Reaction

m »| Imine Intermediate Nucleophilic Addition o-Aminoalkyl Phosphonate
A
Diethyl Phosphoramidate

Y
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. Very Slow
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AChE-Ser-O-P(0)(OE)2

Diethyl Phosphoramidate

(EtO)2P(O)NH2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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